Cas no 937816-82-5 (Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)-)

• Product Name: Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)-
• CAS No: 937816-82-5
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5288935
• Update Time: 2026-03-09

Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)-

• Inchi： 1S/C9H10ClNO/c1-5-3-7(6(2)12)9(11)4-8(5)10/h3-4H,11H2,1-2H3
• InChI Key： FEMWEUHPGLVYDL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=C(Cl)C=C1N)C

Additional information on Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)-

Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)-: A Comprehensive Overview

Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)-, also known by its CAS number 937816-82-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic ketones and is characterized by its unique structure, which includes a phenyl ring substituted with amino, chloro, and methyl groups. The presence of these substituents imparts distinctive chemical and biological properties to the molecule.

The Ethanone moiety in this compound serves as a key functional group, contributing to its reactivity and potential applications. The phenyl ring substitution pattern—specifically the 2-amino, 4-chloro, and 5-methyl groups—plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of such substitution patterns in influencing the bioavailability and pharmacokinetics of related compounds.

Research into Ethanone derivatives has expanded significantly in recent years, driven by their potential applications in drug discovery. For instance, the amino group on the phenyl ring can act as a hydrogen bond donor, enhancing the compound's ability to interact with biological targets. Similarly, the chloro group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in various chemical reactions.

The methyl group at position 5 of the phenyl ring contributes to the compound's lipophilicity, which is a critical factor in drug design. Enhanced lipophilicity can improve membrane permeability and absorption rates, making such compounds more promising candidates for therapeutic agents. Recent advancements in computational chemistry have allowed researchers to predict these properties with greater accuracy, facilitating the design of more effective drug molecules.

In terms of synthesis, Ethanone derivatives are typically prepared through methods involving Friedel-Crafts acylation or other aromatic substitution reactions. These methods require precise control over reaction conditions to ensure high yields and purity. The presence of multiple substituents on the phenyl ring introduces challenges in controlling regioselectivity during synthesis. However, modern catalytic techniques and directing group strategies have significantly improved the efficiency of these processes.

From an application standpoint, Ethanone derivatives are being explored for their potential in treating various diseases. For example, compounds with similar structural features have shown promise in anti-cancer drug development due to their ability to inhibit specific enzyme targets. Additionally, these compounds may exhibit anti-inflammatory or antioxidant properties, making them valuable in nutraceuticals and cosmeceuticals.

Recent studies have also focused on understanding the environmental impact of Ethanone derivatives. Researchers are investigating their biodegradation pathways and potential toxicity to aquatic organisms. These studies are essential for ensuring that any commercial applications of these compounds are sustainable and environmentally friendly.

In conclusion, Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)- represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and materials science.